Cas no 2171904-35-9 (5-cyclobutyl-1-(4-hydroxypentyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-cyclobutyl-1-(4-hydroxypentyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2171904-35-9
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5565905
• PubChem ID: 165595404
• Update Time: 2025-05-25

5-cyclobutyl-1-(4-hydroxypentyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1594848
• 2171904-35-9
• 5-cyclobutyl-1-(4-hydroxypentyl)-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C12H19N3O2/c1-9(17)4-3-7-15-12(10-5-2-6-10)11(8-16)13-14-15/h8-10,17H,2-7H2,1H3
• InChI Key： DPPFGYOVZMFEQX-UHFFFAOYSA-N
• SMILES： OC(C)CCCN1C(=C(C=O)N=N1)C1CCC1

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68Ų

Additional information on 5-cyclobutyl-1-(4-hydroxypentyl)-1H-1,2,3-triazole-4-carbaldehyde

Comprehensive Overview of 5-cyclobutyl-1-(4-hydroxypentyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2171904-35-9)

The compound 5-cyclobutyl-1-(4-hydroxypentyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2171904-35-9) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, drug discovery, and material science. Its unique structural features, including the cyclobutyl ring and the 1,2,3-triazole core, make it a valuable scaffold for designing novel bioactive compounds. Researchers are particularly interested in its potential applications as a pharmacophore in the development of enzyme inhibitors, antimicrobial agents, and anti-inflammatory drugs.

One of the most intriguing aspects of 5-cyclobutyl-1-(4-hydroxypentyl)-1H-1,2,3-triazole-4-carbaldehyde is its versatility in chemical modifications. The presence of the hydroxypentyl side chain and the carbaldehyde functional group allows for a wide range of synthetic transformations, enabling the creation of derivatives with tailored properties. This adaptability is crucial in addressing current challenges in drug development, such as improving bioavailability and reducing off-target effects. The compound's CAS No. 2171904-35-9 serves as a unique identifier, ensuring precise tracking in scientific literature and regulatory documents.

In recent years, the demand for 1,2,3-triazole-based compounds has surged due to their remarkable biological activities and stability under physiological conditions. The 5-cyclobutyl substitution in this molecule further enhances its lipophilicity, which is a critical factor in drug design for crossing cell membranes. This property aligns with the growing interest in small-molecule therapeutics that target intracellular pathways. Additionally, the hydroxypentyl moiety introduces potential for hydrogen bonding, which can improve binding affinity to biological targets.

The synthesis of 5-cyclobutyl-1-(4-hydroxypentyl)-1H-1,2,3-triazole-4-carbaldehyde often involves click chemistry methodologies, a topic that has become a hotspot in organic synthesis. Click chemistry is celebrated for its efficiency, high yields, and compatibility with green chemistry principles. This aligns with the broader scientific community's focus on sustainable and environmentally friendly synthetic routes. The compound's CAS No. 2171904-35-9 is frequently cited in patents and research papers exploring these innovative synthetic strategies.

Beyond pharmaceutical applications, 5-cyclobutyl-1-(4-hydroxypentyl)-1H-1,2,3-triazole-4-carbaldehyde has potential uses in material science. Its triazole ring can act as a ligand in coordination chemistry, facilitating the development of metal-organic frameworks (MOFs) and catalysts. These materials are pivotal in advancing technologies such as carbon capture, gas storage, and heterogeneous catalysis. The compound's carbaldehyde group also offers a handle for further functionalization, making it a versatile building block in polymer chemistry.

As the scientific community continues to explore the applications of 5-cyclobutyl-1-(4-hydroxypentyl)-1H-1,2,3-triazole-4-carbaldehyde, its role in addressing global health and environmental challenges becomes increasingly evident. Whether in the design of next-generation therapeutics or the development of advanced materials, this compound exemplifies the intersection of innovation and practicality. Its CAS No. 2171904-35-9 ensures that it remains a focal point in ongoing research and industrial applications.